Benzene, 1-(chloromethyl)-4-(octyloxy)-
Cat. No. B3045589
M. Wt: 254.79 g/mol
InChI Key: OFVQMKNVOIJMNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07671033B2
Procedure details
This compound was synthesized following the same general procedure as that for the preparation of 4-ethoxybenzyl chloride; thionyl chloride (6.36 g, 53.4 mmol), 4-octyloxybenzyl alcohol (12.4 g, 52.5 mmol), CH2Cl2 (150 mL).
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4]1[CH:11]=[CH:10][C:7]([CH2:8][Cl:9])=[CH:6][CH:5]=1)[CH3:2].S(Cl)(Cl)=O.[CH2:16](OC1C=CC(CO)=CC=1)[CH2:17][CH2:18][CH2:19][CH2:20][CH2:21]CC>C(Cl)Cl>[CH2:1]([O:3][C:4]1[CH:11]=[CH:10][C:7]([CH2:8][Cl:9])=[CH:6][CH:5]=1)[CH2:2][CH2:16][CH2:17][CH2:18][CH2:19][CH2:20][CH3:21]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)OC1=CC=C(CCl)C=C1
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Step Two
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Name
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Quantity
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6.36 g
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Step Three
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Name
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Quantity
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12.4 g
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Type
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reactant
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Smiles
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C(CCCCCCC)OC1=CC=C(CO)C=C1
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Step Four
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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This compound was synthesized
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Outcomes
Product
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Name
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Type
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Smiles
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C(CCCCCCC)OC1=CC=C(CCl)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
